(2S)-2-amino-3-(phenylamino)propanoic acid dihydrochloride
Overview
Description
(2S)-2-amino-3-(phenylamino)propanoic acid dihydrochloride, commonly referred to as (2S)-2-APA, is an important organic compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 191.6 g/mol and a melting point of 156-158°C. (2S)-2-APA is an important intermediate in the synthesis of various compounds, including amino acids, peptides, and other bioactive molecules. It is also used in the synthesis of a variety of drugs, including anti-inflammatory agents, antifungal agents, and antiviral agents. In addition, (2S)-2-APA is used in the synthesis of catalysts, dyes, and other materials for industrial applications.
Scientific Research Applications
((2S)-2-amino-3-(phenylamino)propanoic acid dihydrochloride)-2-APA is widely used in scientific research due to its versatility and wide range of applications. It is used in the synthesis of amino acids, peptides, and other bioactive molecules. It is also used in the synthesis of drugs, catalysts, dyes, and other materials for industrial applications. In addition, (this compound)-2-APA is used in the synthesis of organic compounds for medicinal and pharmaceutical purposes. Furthermore, (this compound)-2-APA is used in the synthesis of various compounds for use in biochemistry, biotechnology, and molecular biology.
Mechanism of Action
((2S)-2-amino-3-(phenylamino)propanoic acid dihydrochloride)-2-APA is an important intermediate in the synthesis of various compounds. Its mechanism of action is based on the Strecker reaction, which involves the reaction of an aldehyde or ketone with ammonia and an alkyl halide in the presence of a base. The reaction produces an α-amino acid, which is then converted to (this compound)-2-APA by hydrolysis. Other methods of synthesis include the reaction of an alkyl halide with an aldehyde or ketone in the presence of a base, and the reaction of an aldehyde or ketone with an amine in the presence of a base.
Biochemical and Physiological Effects
(this compound)-2-APA is an important intermediate in the synthesis of various compounds. It has been shown to have a variety of biochemical and physiological effects. For example, (this compound)-2-APA has been shown to have anti-inflammatory, antifungal, and antiviral properties. It has also been shown to have a variety of other effects, including anti-cancer, anti-diabetic, and anti-allergic properties. In addition, (this compound)-2-APA has been shown to have a variety of effects on the central nervous system, including anxiolytic, antidepressant, and anticonvulsant properties.
Advantages and Limitations for Lab Experiments
((2S)-2-amino-3-(phenylamino)propanoic acid dihydrochloride)-2-APA is an important intermediate in the synthesis of various compounds. It has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of (this compound)-2-APA is its versatility, as it can be used in a variety of different reactions. Additionally, (this compound)-2-APA is relatively inexpensive and easy to obtain. However, (this compound)-2-APA is also sensitive to light and air, and can easily be degraded. In addition, (this compound)-2-APA can easily be contaminated with other compounds, and is not suitable for use in some reactions.
Future Directions
((2S)-2-amino-3-(phenylamino)propanoic acid dihydrochloride)-2-APA is an important intermediate in the synthesis of various compounds. Its versatility and wide range of applications make it an attractive target for further research. Future research could focus on developing new synthesis methods for (this compound)-2-APA, as well as exploring its potential applications in other fields, such as drug discovery and the synthesis of new materials. Additionally, further research could focus on exploring the biochemical and physiological effects of (this compound)-2-APA, as well as its potential for use in therapeutic applications. Finally, future research could focus on exploring the potential for (this compound)-2-APA to be used in industrial applications, such as the synthesis of catalysts and dyes.
Synthesis Methods
((2S)-2-amino-3-(phenylamino)propanoic acid dihydrochloride)-2-APA is generally synthesized by a process known as the Strecker reaction. In this reaction, an aldehyde or ketone is reacted with ammonia and an alkyl halide in the presence of a base such as sodium hydroxide. The reaction produces an α-amino acid, which is then converted to (this compound)-2-APA by hydrolysis. Other methods of synthesis include the reaction of an alkyl halide with an aldehyde or ketone in the presence of a base, and the reaction of an aldehyde or ketone with an amine in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-3-(phenylamino)propanoic acid dihydrochloride involves the protection of the amine group, followed by the coupling of the protected amino acid with phenylamine. The dihydrochloride salt is then formed by treatment with hydrochloric acid.", "Starting Materials": [ "L-alanine", "Boc anhydride", "Phenylamine", "Hydrochloric acid", "Diethyl ether", "Sodium bicarbonate", "Sodium chloride" ], "Reaction": [ "Protection of the amine group of L-alanine with Boc anhydride to form Boc-L-alanine", "Coupling of Boc-L-alanine with phenylamine using a coupling reagent such as HATU or EDC to form Boc-L-alanine-phenylamide", "Deprotection of the Boc group using trifluoroacetic acid to form (2S)-2-amino-3-(phenylamino)propanoic acid", "Formation of the dihydrochloride salt by treatment with hydrochloric acid in diethyl ether", "Isolation of the product by filtration and washing with sodium bicarbonate and sodium chloride" ] } | |
CAS RN |
2639388-96-6 |
Molecular Formula |
C9H14Cl2N2O2 |
Molecular Weight |
253.1 |
Purity |
95 |
Origin of Product |
United States |
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